4-(1-Cyclohexylpyrrolidine-3-carbonyl)morpholine-3-carbonitrile

• IUPAC Name: 4-(1-cyclohexylpyrrolidine-3-carbonyl)morpholine-3-carbonitrile
• InChI: InChI=1S/C16H25N3O2/c17-10-15-12-21-9-8-19(15)16(20)13-6-7-18(11-13)14-4-2-1-3-5-14/h13-15H,1-9,11-12H2
• InChI Key: ZAVUWLITTAIXDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCC(C2)C(=O)N3CCOCC3C#N
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol

Description

Synthesis Analysis

The synthesis of this compound could potentially involve the use of pyrrolidine and morpholine scaffolds, which are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The synthesis could involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecule contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. This saturated scaffold allows efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound could be influenced by steric factors, and the structure–activity relationship (SAR) of the studied compounds could be investigated.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities and therapeutic applications. The pyrrolidine ring is a versatile scaffold for the design of new compounds with different biological profiles.